Cas no 4837-88-1 (1-methoxy-2-methyl-3-nitro-benzene)

1-methoxy-2-methyl-3-nitro-benzene Properties

Names and Identifiers

• 2-Methyl-3-nitroanisole
• 2-Methoxy-6-nitrotoluene
• 3-Methoxy-2-methyl-1-nitrobenzene~6-Methoxy-2-nitrotoluene
• 1-methoxy-2-methyl-3-nitrobenzene
• Benzene, 1-methoxy-2-methyl-3-nitro-
• Anisole, 2-methyl-3-nitro-
• 1-methoxy-2-methyl-3-nitro-Benzene
• 6-Methoxy-2-nitrotoluene
• HQCZLEAGIOIIMC-UHFFFAOYSA-N
• 3-METHOXY-2-METHYL-1-NITROBENZENE
• 2-METHYL-3-NITROANISOLE (2-METHOXY-6-NITROTOLUENE)
• PubChem4148
• 2-Nitro-6-methoxytoluol
• 2-methyl-3-nitro anisole
• 2-methoxy-6-nitro-toluene
• KSC
• PB25898
• SCHEMBL943484
• 4837-88-1
• AC-5206
• MFCD00007159
• SCHEMBL8240663
• AKOS015851660
• M1416
• 2-methyl-1-(methyloxy)-3-nitrobenzene
• FT-0612947
• DTXSID50197499
• InChI=1/C8H9NO3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H
• 2-Methyl-3-nitroanisole, 99%
• EINECS 225-424-5
• SY003599
• AM20040547
• 1-methoxy-2-methyl-3-nitrobenzene (en)
• EN300-192773
• NK5DAJ2QT3
• CS-M0610
• NS00031791
• F0001-1269
• Nitrobenzene, 3-methoxy-2-methyl-
• W-111722
• BCP14658
• CL8594
• DS-0801
• 1-Methoxy-2-methyl-3-nitrobenzene #
• 1-meo-2-ME-3-NO2-benzene
• +Expand

• MDL： MFCD00007159
• InChIKey： HQCZLEAGIOIIMC-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])[N+](=O)[O-]
• BRN： 2328599

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 167.058
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55

Experimental Properties

• LogP: 2.43500
• PSA: 55.05000
• Refractive Index: 1.538
• Boiling Point: 260.9℃ at 760 mmHg
• Melting Point: 52.0 to 56.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Yellow powder
• Solubility: Uncertain
• Density: 1.18

1-methoxy-2-methyl-3-nitro-benzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S36/37
• Safety Instruction： S22-S36/37
• Packing Group：III
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning

1-methoxy-2-methyl-3-nitro-benzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether